Cas no 91285-77-7 (2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)-)
91285-77-7 structure
Product Name:2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)-
CAS No:91285-77-7
MF:C11H15N3O2
MW:221.255702257156
CID:814515
PubChem ID:343150
Update Time:2025-04-19
2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)-
- NSC-382161
- DTXSID20321820
- 91285-77-7
- NSC382161
-
- Inchi: 1S/C11H15N3O2/c1-11(2,3)14-10(16)8-6-4-5-7(13-8)9(12)15/h4-6H,1-3H3,(H2,12,15)(H,14,16)
- InChI Key: CSFNKHSLRPPNHX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C(N)=O)N=1)NC(C)(C)C
Computed Properties
- Exact Mass: 221.116426730g/mol
- Monoisotopic Mass: 221.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 85.1Ų
2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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